Cas no 1040377-03-4 (1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1040377-03-4
• MF: C₁₄H₂₃BN₂O₃
• MW: 278.155023813248
• MDL: MFCD12033229
• CID: 840789
• PubChem ID: 354335387
• Update Time: 2025-07-23

1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(Tetrahydro-pyran-4-yl)-1H-pyrazole-4-Boronic acid pinacol ester
• 1-(TETRAHYDROPYRAN-4-YL)-1H-PYRAZOLE-4-BORONIC ACID PINACOL ESTER
• 1H-Pyrazole, 1-(tetrahydro-2H-pyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-boronic Acid Pinacol Ester
• 1-(Tetrahydropyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(4-Tetrahydropyranyl)-1H-pyrazole-4-boronic acid pinacol ester
• 1-(Tetrahydro-2H-pyran-4-yl)pyrazole-4-boronic acid pinacol ester
• 1-(oxan-4-yl)-4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen (1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)boronate
• 1-(Oxan-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• PubChem18782
• BOOVIFJKQGYEON-UHFFFAOYSA-N
• BCP12533
• PB29941
• 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD12033229
• Inchi： 1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)11-9-16-17(10-11)12-5-7-18-8-6-12/h9-10,12H,5-8H2,1-4H3
• InChI Key： BOOVIFJKQGYEON-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)C2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.18389
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• Topological Polar Surface Area: 45.5

Experimental Properties

• Density: 1.16
• Melting Point: 113.0 to 117.0 deg-C
• PSA: 45.51

1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1040377-03-4) and Its Emerging Applications in Chemical Biology

The compound 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, identified by the CAS number 1040377-03-4, represents a novel heterocyclic molecule with significant potential in the field of chemical biology. This compound features a pyrazole core linked to an oxygenated tetrahydrofuran ring and a boronic acid derivative, making it a versatile intermediate for synthetic applications and drug discovery. The unique structural motifs of this molecule have garnered attention for their utility in developing innovative therapeutic agents and diagnostic tools.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid-containing compounds due to their ability to participate in efficient cross-coupling reactions, such as the Suzuki-Miyaura coupling. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group in 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole enhances its reactivity and stability under various conditions, making it an attractive scaffold for constructing complex molecular architectures. This property has been leveraged in the synthesis of biologically active molecules targeting various disease pathways.

In the realm of drug development, pyrazole derivatives have demonstrated remarkable efficacy across multiple therapeutic areas. The pyrazole moiety is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of an oxygenated tetrahydrofuran ring into the pyrazole framework in 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets. This structural feature has been explored in recent studies aiming to develop more potent and selective inhibitors.

One of the most compelling aspects of 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is its potential as a building block for exploring structure-function relationships. Researchers have utilized this compound to generate libraries of derivatives through combinatorial chemistry and automated synthesis platforms. These libraries have been screened for biological activity using high-throughput screening (HTS) techniques, leading to the identification of novel lead compounds with promising pharmacological profiles. For instance, recent studies have shown that derivatives of this scaffold exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The boronic acid functionality in 1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole also facilitates its use in flow chemistry applications, where precise control over reaction conditions is essential for scalability and reproducibility. Flow chemistry has emerged as a powerful tool for synthesizing complex molecules under mild conditions with minimal waste generation. By integrating this compound into flow systems, researchers can efficiently produce large quantities of intermediates and final products while maintaining high yields and purity.

Furthermore, the oxygenated tetrahydrofuran ring contributes to the solubility and bioavailability of derivatives derived from 1-(oxan-4-ylyl)-4-(tetramethyl-l ,3 ,2 -dioxaborolan -2 - yl ) - 1 H - pyrazole , which is a critical factor in drug development. Poor solubility can limit the efficacy of therapeutic agents regardless of their intrinsic biological activity. By optimizing the substitution pattern on the pyrazole core and the tetrahydrofuran ring , researchers can enhance solubility while preserving or even improving biological potency . This approach has been successfully applied in several drug discovery programs aimed at developing orally bioavailable small molecules.

Recent computational studies have also shed light on the electronic properties and binding interactions of 1-(oxan - 4 - yl ) - 4 - ( tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) - 1 H - pyrazole . These studies employ quantum mechanical methods to predict how this compound interacts with biological targets at the molecular level . Such insights are invaluable for rational drug design , as they allow chemists to make informed decisions about which structural modifications will enhance binding affinity and selectivity . By combining experimental data with computational modeling , researchers can accelerate the discovery process significantly.

The versatility of 1-(oxan - 4 - yl ) - 4 - ( tetramethyl - 1 , 3 , 2 - dioxaborlan _ 2 _ yl ) _ l H _ pyrazole extends beyond its role as a synthetic intermediate ; it also serves as a platform for developing probes that can be used to study biological systems at high resolution . For example , fluorescent derivatives of this compound have been employed in live-cell imaging experiments to track protein dynamics within cells . Such probes provide critical information about cellular processes that would otherwise be inaccessible , enabling researchers to gain deeper insights into disease mechanisms.

In conclusion , l _ ( oxan _ 4 _ yl ) _ 4 _ ( tetramethy l _ l , 3 , 2 _ dioxaborlan_ 2 _ yl ) _ l H _ pyrazol e ( CAS No . 1040377_03_4) represents a promising compound with diverse applications in chemical biology and drug discovery . Its unique structural features make it an excellent candidate for generating novel therapeutics targeting various diseases . As research continues to uncover new ways to leverage its properties , we can expect further innovations that will benefit both academic research efforts and industrial applications . The ongoing development of this compound underscores its importance as a cornerstone molecule in modern medicinal chemistry.